Cas no 1804394-30-6 (3-Bromo-6-cyano-2-methoxy-4-(trifluoromethoxy)pyridine)

• Product Name: 3-Bromo-6-cyano-2-methoxy-4-(trifluoromethoxy)pyridine
• CAS No: 1804394-30-6
• MF: C₈H₄BrF₃N₂O₂
• MW: 297.028771400452
• CID: 4910281
• Update Time: 2025-05-22

3-Bromo-6-cyano-2-methoxy-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-cyano-2-methoxy-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H4BrF3N2O2/c1-15-7-6(9)5(16-8(10,11)12)2-4(3-13)14-7/h2H,1H3
• InChI Key： XGJJUNGYBCIJRP-UHFFFAOYSA-N
• SMILES： BrC1C(=NC(C#N)=CC=1OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 291
• XLogP3: 3.1
• Topological Polar Surface Area: 55.1

Additional information on 3-Bromo-6-cyano-2-methoxy-4-(trifluoromethoxy)pyridine

Comprehensive Overview of 3-Bromo-6-cyano-2-methoxy-4-(trifluoromethoxy)pyridine (CAS No. 1804394-30-6)

3-Bromo-6-cyano-2-methoxy-4-(trifluoromethoxy)pyridine (CAS No. 1804394-30-6) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound belongs to the pyridine derivatives family, which are known for their versatile applications in drug discovery and organic synthesis. The presence of functional groups such as bromo, cyano, methoxy, and trifluoromethoxy makes it a valuable intermediate for constructing complex molecular architectures.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their unique physicochemical properties, including enhanced metabolic stability and lipophilicity. These characteristics are particularly relevant in the design of next-generation therapeutics and crop protection agents. Researchers are actively exploring the potential of 3-Bromo-6-cyano-2-methoxy-4-(trifluoromethoxy)pyridine as a building block for kinase inhibitors and antiviral agents, aligning with the growing interest in precision medicine and targeted drug delivery systems.

The synthesis of 3-Bromo-6-cyano-2-methoxy-4-(trifluoromethoxy)pyridine typically involves multi-step reactions, including halogenation, cyanation, and etherification. Its CAS No. 1804394-30-6 serves as a unique identifier in chemical databases, facilitating efficient procurement and regulatory compliance. The compound's molecular weight and structural formula are critical parameters for researchers optimizing reaction conditions in high-throughput screening and combinatorial chemistry.

From an industrial perspective, 3-Bromo-6-cyano-2-methoxy-4-(trifluoromethoxy)pyridine is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic processes and solvent-free reactions are being explored to minimize environmental impact while maintaining high yields. This aligns with global trends emphasizing eco-friendly manufacturing and circular economy principles in the chemical sector.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize 3-Bromo-6-cyano-2-methoxy-4-(trifluoromethoxy)pyridine and ensure its purity. These methods are essential for meeting the stringent quality standards required in GMP-certified facilities and clinical trial materials. The compound's stability under various storage conditions is also a topic of interest for logistics and supply chain professionals.

Emerging applications of 3-Bromo-6-cyano-2-methoxy-4-(trifluoromethoxy)pyridine include its use in organic electronics and photovoltaic materials, where its electron-withdrawing groups contribute to tunable optoelectronic properties. This has sparked collaborations between academic institutions and industrial R&D teams to develop novel semiconducting polymers and light-emitting diodes (LEDs).

For researchers seeking alternatives to traditional reagents, 3-Bromo-6-cyano-2-methoxy-4-(trifluoromethoxy)pyridine offers a compelling option due to its balanced reactivity profile. Its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig) makes it a versatile tool for medicinal chemistry projects focused on fragment-based drug design.

In conclusion, 3-Bromo-6-cyano-2-methoxy-4-(trifluoromethoxy)pyridine (CAS No. 1804394-30-6) represents a cutting-edge compound with multifaceted applications across scientific disciplines. Its continued study promises to unlock new possibilities in life sciences and advanced materials, addressing contemporary challenges in healthcare innovation and sustainable technology.